Cas no 51625-88-8 (4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(2-methyl-4-thiazolyl)-)

4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(2-methyl-4-thiazolyl)- structure
51625-88-8 structure
Product Name:4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(2-methyl-4-thiazolyl)-
CAS No:51625-88-8
MF:C14H11NO3S
MW:273.307042360306
CID:361825
PubChem ID:5420905
Update Time:2025-04-19

4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(2-methyl-4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(2-methyl-4-thiazolyl)-
    • 7-hydroxy-2-methyl-3-(2-methyl-1,3-thiazol-4-yl)chromen-4-one
    • 2-methyl-3-(2-methyl-4-thiazolyl)-7-hydroxychromone
    • Z56767416
    • SR-01000008703
    • SR-01000008703-1
    • Oprea1_590163
    • 7-Hydroxy-2-methyl-3-(2-methylthiazol-4-yl)-4H-chromen-4-one
    • 7-hydroxy-2-methyl-3-(2-methyl-1,3-thiazol-4-yl)-4H-chromen-4-one
    • 51625-88-8
    • Oprea1_553463
    • AKOS001012171
    • DTXSID50419966
    • Inchi: 1S/C14H11NO3S/c1-7-13(11-6-19-8(2)15-11)14(17)10-4-3-9(16)5-12(10)18-7/h3-6,16H,1-2H3
    • InChI Key: MJCKCCIARMUASR-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(=C1)C1C(C2C=CC(=CC=2OC=1C)O)=O

Computed Properties

  • Exact Mass: 273.04603
  • Monoisotopic Mass: 273.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • PSA: 59.42

4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-3-(2-methyl-4-thiazolyl)- Related Literature

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